Cas no 2229625-00-5 ((2,2-dimethyl-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropyl)methanamine)

• Product Name: (2,2-dimethyl-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropyl)methanamine
• CAS No: 2229625-00-5
• MF: C₁₁H₁₅N₅
• MW: 217.270301103592
• CID: 6399620
• PubChem ID: 165709772
• Update Time: 2025-05-19

(2,2-dimethyl-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2,2-dimethyl-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropyl)methanamine
• 2229625-00-5
• (2,2-dimethyl-1-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}cyclopropyl)methanamine
• EN300-1731030

• Inchi： 1S/C11H15N5/c1-10(2)5-11(10,6-12)7-3-8-9(13-4-7)15-16-14-8/h3-4H,5-6,12H2,1-2H3,(H,13,14,15,16)
• InChI Key： CDODVMDPHNPNDG-UHFFFAOYSA-N
• SMILES： NCC1(C2C=NC3C(C=2)=NNN=3)CC1(C)C

Computed Properties

• Exact Mass: 217.13274550g/mol
• Monoisotopic Mass: 217.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.5Ų

Additional information on (2,2-dimethyl-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropyl)methanamine

Comprehensive Overview of (2,2-dimethyl-1-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}cyclopropyl)methanamine (CAS No. 2229625-00-5)

The compound (2,2-dimethyl-1-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}cyclopropyl)methanamine (CAS No. 2229625-00-5) is a structurally unique and highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its cyclopropylmethanamine core and triazolopyridine moiety, represents a promising scaffold for the development of novel therapeutic agents. Its intricate architecture and functional groups make it a valuable candidate for drug discovery programs targeting a variety of biological pathways.

One of the most intriguing aspects of (2,2-dimethyl-1-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}cyclopropyl)methanamine is its potential application in the treatment of neurological disorders. Recent studies have highlighted the role of similar compounds in modulating neurotransmitter systems, which has sparked interest in its use for conditions such as depression, anxiety, and neurodegenerative diseases. Researchers are particularly excited about its blood-brain barrier permeability, a critical factor for central nervous system (CNS) drugs. This property, combined with its selective binding affinity, positions it as a strong contender for next-generation neurotherapeutics.

In addition to its neurological applications, CAS No. 2229625-00-5 has shown promise in the field of oncology. The triazolopyridine component is known to interact with various kinase enzymes, which are often overactive in cancer cells. Preliminary in vitro studies suggest that derivatives of this compound exhibit anti-proliferative effects against certain cancer cell lines, making it a potential candidate for targeted cancer therapies. The ability to fine-tune its structure for enhanced potency and selectivity further underscores its versatility in drug design.

The synthesis of (2,2-dimethyl-1-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}cyclopropyl)methanamine involves a series of sophisticated chemical transformations, including cycloaddition reactions and amine functionalization. These processes require precise control over reaction conditions to ensure high yield and purity. Advances in green chemistry have also influenced its production, with researchers exploring more sustainable methods to reduce environmental impact. The compound's structural complexity presents both challenges and opportunities for synthetic chemists aiming to optimize its preparation.

From a commercial perspective, the demand for CAS No. 2229625-00-5 is expected to grow as its therapeutic potential becomes more evident. Pharmaceutical companies are increasingly interested in licensing or developing proprietary formulations based on this compound. Its patent status and intellectual property landscape are critical factors influencing its market trajectory. Additionally, collaborations between academic institutions and industry players are accelerating the translation of research findings into clinical applications, further driving its adoption.

Another area of interest is the compound's potential role in personalized medicine. With the rise of genomics and biomarker-driven therapies, (2,2-dimethyl-1-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}cyclopropyl)methanamine could be tailored to individual patient profiles, enhancing treatment efficacy and minimizing side effects. This aligns with the broader trend toward precision medicine, where compounds with well-defined mechanisms of action are prioritized. The ability to integrate this molecule into drug combination therapies also opens new avenues for addressing complex diseases.

In summary, (2,2-dimethyl-1-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}cyclopropyl)methanamine (CAS No. 2229625-00-5) is a multifaceted compound with significant potential across multiple therapeutic areas. Its unique chemical structure, combined with its biological activity, makes it a valuable asset for researchers and clinicians alike. As scientific understanding of its mechanisms deepens and synthetic methodologies improve, its impact on medicine and healthcare is likely to expand, offering new hope for patients worldwide.